3-(4-Fluoro-3-methylphenyl)oxolan-3-ol

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)oxolan-3-ol
• InChI: InChI=1S/C11H13FO2/c1-8-6-9(2-3-10(8)12)11(13)4-5-14-7-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key: ZBWBIWXJJQTHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2(CCOC2)O)F
• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol

Description

3-(4-Fluoro-3-methylphenyl)oxolan-3-ol is a tetrahydrofuran derivative featuring an oxolane (oxolan-3-ol) core substituted with a 4-fluoro-3-methylphenyl group. This compound belongs to a class of oxygen-containing heterocycles, where the hydroxyl group at position 3 of the oxolane ring enhances polarity, while the aromatic substituent modulates lipophilicity and electronic properties. The 4-fluoro-3-methylphenyl group introduces both electron-withdrawing (fluoro) and electron-donating (methyl) effects, influencing reactivity and biological interactions. Notably, this compound has been discontinued in commercial catalogs (e.g., CymitQuimica Ref: 10-F479218), suggesting challenges in synthesis, stability, or efficacy compared to analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table compares 3-(4-Fluoro-3-methylphenyl)oxolan-3-ol with closely related oxolan-3-ol derivatives:

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
3-(4-Fluoro-3-methylphenyl)oxolan-3-ol	4-fluoro-3-methyl	C₁₁H₁₃FO₂	212.22	Discontinued; moderate lipophilicity
3-(4-Chlorophenyl)oxolan-3-ol	4-chloro	C₁₀H₁₁ClO₂	198.65	Higher electronegativity; increased stability
3-(4-Trifluoromethylphenyl)oxolan-3-ol	4-CF₃	C₁₁H₁₁F₃O₂	248.20	Strong electron-withdrawing group; lower solubility
3-(4-Fluoro-2-methylphenyl)oxolan-3-ol	4-fluoro-2-methyl	C₁₁H₁₃FO₂	212.22	Ortho-methyl increases steric hindrance
4-(3-Hydroxyphenyl)oxolan-3-ol	3-hydroxy	C₁₀H₁₂O₃	180.20	Enhanced polarity; hydrogen-bonding capacity

Key Observations:

• Halogen Effects : The 4-chloro analog exhibits higher electronegativity than fluoro, which may enhance metabolic stability but reduce bioavailability due to increased molecular weight .
• Trifluoromethyl Group : The CF₃ substituent significantly increases lipophilicity, which may hinder aqueous solubility but improve membrane permeability .